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Compound of Interest

Compound Name: JNJ 303

Cat. No.: B10788041 Get Quote

Disclaimer: The following information is intended for researchers, scientists, and drug

development professionals and provides essential safety and logistical guidance for handling

two distinct compounds identified as "JNJ-303". This document is for informational purposes

only and should not supplant a thorough review of the official Safety Data Sheet (SDS) for each

specific compound and adherence to all institutional and regulatory safety protocols.

The designation "JNJ-303" has been associated with two separate research compounds. To

ensure personnel safety, it is imperative to correctly identify the compound in use by its

Chemical Abstracts Service (CAS) number and consult the corresponding safety information.

JNJ-303 (Potassium Channel Inhibitor): A potent and selective IKs blocker.

JNJ-7706621 (Dual Kinase Inhibitor): A potent dual inhibitor of cyclin-dependent kinases

(CDKs) and Aurora kinases.

Section 1: JNJ-303 (Potassium Channel Inhibitor)
Chemical Identification:
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Identifier Value

Compound Name JNJ-303

CAS Number 878489-28-2

Chemical Class Potassium Channel Inhibitor

Summary of Safety Information:

The Safety Data Sheet from Cayman Chemical for JNJ-303 (CAS 878489-28-2) states that the

substance is not classified as hazardous according to the Globally Harmonized System (GHS).

However, as a potent and biologically active small molecule, it is best practice to handle it with

a high degree of caution.

Personal Protective Equipment (PPE) Recommendations:

While the provided SDS suggests minimal PPE, a more conservative approach is

recommended for handling any potent research compound.

PPE Category Recommended Equipment and Practices

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile). Double-

gloving is recommended.

Body Protection
A standard laboratory coat. A disposable gown

is preferred.

Respiratory Protection

Not explicitly required by the SDS, but

recommended when handling the powder form

to avoid inhalation. An N95 respirator or higher

is advisable.

Operational and Disposal Plan:

Handling:
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Conduct all manipulations of the solid compound and concentrated solutions within a

certified chemical fume hood.

Use dedicated equipment (spatulas, weigh boats, etc.) to prevent cross-contamination.

Avoid generating dust when handling the solid form.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Disposal:

Dispose of waste in accordance with all federal, state, and local regulations.

Segregate waste containing JNJ-303 from other waste streams.

Place waste in a clearly labeled, sealed container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Section 2: JNJ-7706621 (Dual CDK and Aurora
Kinase Inhibitor)
Chemical Identification:

Identifier Value

Compound Name JNJ-7706621

CAS Number 443797-96-4

Chemical Class
Dual Cyclin-Dependent Kinase (CDK) and

Aurora Kinase Inhibitor

Summary of Safety Information:

JNJ-7706621 is a potent inhibitor of cell cycle kinases and should be handled as a potentially

hazardous compound. The Safety Data Sheet from MedChemExpress provides specific
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recommendations for personal protection and handling.[1]

Personal Protective Equipment (PPE) Recommendations:

PPE Category Recommended Equipment and Practices

Eye Protection
Safety goggles with side-shields are mandatory.

[1]

Hand Protection Protective gloves (e.g., nitrile) are required.[1]

Body Protection
Impervious clothing, such as a lab coat or

disposable gown, should be worn.[1]

Respiratory Protection

A suitable respirator is recommended, especially

when handling the powdered form or when there

is a risk of aerosolization.[1]

Operational and Disposal Plan:

Handling:

Use full personal protective equipment as specified above.[1]

Avoid breathing vapors, mist, dust, or gas.[1]

Ensure adequate ventilation, preferably by working in a chemical fume hood.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Disposal:

Prevent leakage or spillage. Keep the product away from drains and water courses.[1]

Absorb solutions with a liquid-binding material (e.g., diatomite).[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]
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Dispose of contaminated material in accordance with institutional and regulatory

guidelines.[1]

Experimental Protocols and Methodologies
In Vitro Kinase Inhibition Assay for JNJ-7706621:

JNJ-7706621 has been shown to be a potent inhibitor of various CDKs and Aurora kinases.[2]

The inhibitory activity can be quantified using in vitro kinase assays. For example, the inhibition

of CDK1/cyclin B can be measured by the reduction of phosphorylation of a biotinylated

peptide substrate. The IC50 values for JNJ-7706621 against a panel of kinases are

summarized below.

Kinase Target IC50 (nM)

Cdk1/cyclin B 9

Cdk2/cyclin A 4

Cdk2/cyclin E 3

Aurora A 11

Aurora B 15

Data sourced from Cayman Chemical product information, citing Emanuel, S., et al. (2005).[2]

Visualized Workflow and Logical Relationships
Generalized Workflow for Handling Potent Research Compounds:

The following diagram illustrates a logical workflow for the safe handling of potent research

compounds like JNJ-303 and JNJ-7706621, from preparation to disposal.
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Generalized Workflow for Potent Research Compound Handling

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet

Don Appropriate PPE

1. Assess Hazards

Weigh Compound in Fume Hood

2. Ensure Protection

Prepare Stock Solution

3. Accurate Measurement

Perform Experiment

4. Experimental Use

Decontaminate Equipment

5. Post-Experiment

Segregate Waste

6. Clean Workspace

Dispose of Waste via EHS

7. Follow Protocols

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of potent research compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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